![molecular formula C17H16BrClN2O3S B4192542 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide](/img/structure/B4192542.png)
4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide
Overview
Description
4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide, also known as AMBMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine site on tubulin, preventing the formation of microtubules and disrupting the mitotic spindle. This results in the arrest of the cell cycle and ultimately leads to apoptosis.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity in normal cells and has a high selectivity towards cancer cells. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic signaling pathway. Furthermore, this compound has been found to inhibit the migration and invasion of cancer cells, which are essential for metastasis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide in lab experiments is its high selectivity towards cancer cells, which reduces the risk of toxicity in normal cells. Furthermore, this compound has been found to exhibit low resistance in cancer cells, making it a potential candidate for the development of anticancer drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which may affect its efficacy.
Future Directions
There are several future directions for research on 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide. One potential area of research is the development of novel formulations to improve its solubility and efficacy. Furthermore, studies could be conducted to investigate the synergistic effects of this compound with other anticancer drugs. Additionally, research could be conducted to investigate the potential of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its mechanism of action involves the inhibition of tubulin polymerization, leading to the arrest of the cell cycle and induction of apoptosis. This compound has been found to exhibit low toxicity in normal cells and has a high selectivity towards cancer cells. However, further research is needed to investigate its potential as a therapeutic agent for other diseases and to overcome its limitations in lab experiments.
Scientific Research Applications
4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-chlorophenyl)benzamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit antitumor activity in vitro against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
properties
IUPAC Name |
N-(4-bromo-3-chlorophenyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrClN2O3S/c1-3-10-21(25(2,23)24)14-7-4-12(5-8-14)17(22)20-13-6-9-15(18)16(19)11-13/h3-9,11H,1,10H2,2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVCZSMOTKVWEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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